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Compound of Interest

Compound Name: Antifungal agent 72

Cat. No.: B12378039

Disclaimer: "Antifungal Agent 72" is not a publicly recognized chemical name. The following
procedures are based on general best practices for the disposal of hazardous chemical waste
in a laboratory setting. Researchers must consult the Safety Data Sheet (SDS) specific to any
chemical they are using for detailed disposal instructions.[1][2]

The proper disposal of any chemical agent is crucial for ensuring laboratory safety and
environmental protection. All personnel must be trained on the hazards and disposal
procedures outlined in the lab's Chemical Hygiene Plan (CHP), which is a requirement by the
Occupational Safety and Health Administration (OSHA).[3][4][5]

Step 1: Waste Identification and Characterization

Before disposal, the waste must be properly identified. The SDS for the specific antifungal
agent will provide critical information on its properties, hazards, and appropriate disposal
methods.[1]

Key characteristics to identify:
e Physical State: Solid, liquid, or gas.
e Hazardous Properties:
o Ignitability: Liquids with a flash point below 140°F.[6]

o Corrosivity: Aqueous solutions with a pH <2 or > 12.5.[6]
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o Reactivity: Unstable materials that may react violently with water or other substances.[6]
o Toxicity: Harmful or fatal if ingested or absorbed.[6]

Step 2: Segregation of Waste

Proper segregation of chemical waste is essential to prevent dangerous reactions.[7]
Incompatible wastes must never be mixed.[8]

General Segregation Guidelines:

Organic Solvents: Separate halogenated and non-halogenated solvents.

Acids and Bases: Store separately.[7]

Oxidizers: Keep away from flammable and combustible materials.

Water-Reactive Chemicals: Store in a dry location.

Solid waste contaminated with the antifungal agent (e.g., gloves, paper towels, and empty
containers) should be collected separately from liquid waste.[8]

Step 3: Waste Accumulation and Storage

Hazardous waste must be accumulated in designated Satellite Accumulation Areas (SAAS)
which are at or near the point of generation.[7][9][10]

Container Requirements:

o Containers must be in good condition and compatible with the waste being stored. For
example, acids and bases should not be stored in metal containers.[1]

o Containers must be kept closed except when adding waste.[7][8]

o Each container must be clearly labeled with the words "Hazardous Waste," the full chemical
name of the contents, and the associated hazards.[9][11]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.medlabmag.com/article/1577
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Waste Type Container Specification Labeling Requirements
Leak-proof, compatible plastic "Hazardous Waste", Chemical

Liquid Waste or glass container with a Name(s) and concentration,
screw-top cap.[1] Hazard Pictograms

) ) "Hazardous Waste",
_ Puncture-resistant container or _
Solid Waste Contaminant Name(s), Hazard
a securely sealed bag. )
Pictograms

] ) "Sharps Waste", Biohazard
Sharps Designated sharps container. ] )
symbol if applicable

Step 4: Disposal Procedures

The final disposal of hazardous waste must be handled by a licensed waste disposal vendor in
accordance with federal, state, and local regulations.[1][12]

Key Procedural Steps:

o Consult the SDS: The Safety Data Sheet for the specific antifungal agent is the primary
source of information for disposal.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat, when handling chemical waste.

o Waste Collection:

o Liquid Waste: Collect in a designated, labeled, and compatible container. Do not fill
containers beyond 90% capacity.[1]

o Solid Waste: Place contaminated items in a clearly marked container.

o Empty Containers: The first rinse of an empty chemical container must be collected and
disposed of as hazardous waste.[8] Subsequent rinses may be permissible for drain
disposal depending on local regulations. Deface the label of the rinsed container before
discarding.[8]
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» Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a waste pickup.[8]

Prohibited Disposal Methods:

o Drain Disposal: Never pour hazardous chemicals down the drain unless explicitly permitted
by your institution's EHS and local regulations for specific, neutralized, low-toxicity
substances.[6][13]

o Trash Disposal: Do not dispose of hazardous chemical waste in the regular trash.[13]

o Evaporation: Allowing hazardous waste to evaporate in a fume hood is not an acceptable
disposal method.[8]

Experimental Workflow for Waste Disposal
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Phase 1: Characterization

Consult Safety Data Sheet (SDS) for Antifungal Agent 72

'

Identify Hazards:
- Ignitability
- Corrosivity
- Reactivity
- Toxicity

Phase 2: Segregavtion & Collection

Select Appropriate Waste Container

'

Segregate Solid vs. Liquid Waste

'

Segregate by Chemical Compatibility

l

Label Container:
'Hazardous Waste'
+ Chemical Name

+ Hazard Info

Phase 3: Stor"?e & Disposal

Store in Satellite Accumulation Area (SAA)

'

Keep Container Securely Closed

l

Contact Environmental Health & Safety (EHS) for Pickup

'

Document Waste for Manifest

Click to download full resolution via product page

Caption: Workflow for the safe disposal of a laboratory chemical agent.
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Logical Decision Tree for Waste Segregation

Caption: Decision-making process for segregating laboratory waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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